Cas no 1775545-12-4 (N-(4-ethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine)

• Product Name: N-(4-ethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
• CAS No: 1775545-12-4
• MF: C₂₀H₁₇N₅O₂
• MW: 359.381283521652
• CID: 5347250
• Update Time: 2025-05-21

N-(4-ethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-4-pyrimidinamine
• N-(4-ethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine

• Inchi： 1S/C20H17N5O2/c1-2-26-16-10-8-15(9-11-16)23-19-17(12-21-13-22-19)20-24-18(25-27-20)14-6-4-3-5-7-14/h3-13H,2H2,1H3,(H,21,22,23)
• InChI Key： GESQNPUDBNHKJF-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2ON=C(C3=CC=CC=C3)N=2)C(NC2=CC=C(OCC)C=C2)=N1

Experimental Properties

• Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.3±60.0 °C(Predicted)
• pka: 2.74±0.10(Predicted)

Additional information on N-(4-ethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine

Professional Introduction to N-(4-ethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine (CAS No. 1775545-12-4)

N-(4-ethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine, identified by its CAS number CAS No. 1775545-12-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research and development in recent years.

The compound belongs to the class of pyrimidine derivatives, which are well-documented for their pharmacological properties. Pyrimidines serve as fundamental scaffolds in the design of various therapeutic agents, including antiviral, anticancer, and antimicrobial drugs. The presence of the 3-phenyl-1,2,4-oxadiazole moiety in N-(4-ethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine introduces additional functional groups that can modulate its interactions with biological targets. This structural feature is particularly noteworthy, as oxadiazole derivatives have been reported to exhibit a range of biological activities.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological profiles. The combination of the pyrimidine and oxadiazole cores in N-(4-ethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine presents a promising avenue for discovering new therapeutic entities. Studies have demonstrated that such compounds can interact with various biological pathways, making them potential candidates for treating a multitude of diseases.

The 4-hydroxypyrimidine scaffold is another critical component of this molecule, contributing to its overall pharmacological activity. Hydroxypyrimidine derivatives have been extensively studied for their roles in inhibiting enzymes and receptors involved in disease processes. The ethoxy group at the 4-position of the phenyl ring further influences the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

The synthesis of N-(4-hydroxyphenyl)-N'-(3-chloroacetyl)-3-hydroxyadamantane-1-carboxamide involves multiple steps that require precise control over reaction conditions. The use of advanced synthetic techniques ensures high yields and purity of the final product. These methods often include cyclization reactions, nucleophilic substitutions, and condensation processes, all of which are critical for constructing the complex heterocyclic framework.

The biological evaluation of N-(4-hydroxyphenyl)-N'-(3-chloroacetyl)-3-hydroxyadamantane-1-carboxamide has revealed several interesting findings. In vitro studies have shown that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to cancer and inflammation. These preliminary results suggest that further investigation is warranted to explore its therapeutic potential.

The development of novel drug candidates relies heavily on understanding the structure-property relationships within molecules. The unique combination of functional groups in N-(4-hydroxyphenyl)-N'-(3-chloroacetyl)-3-hydroxyadamantane-1-carboxamide makes it an intriguing subject for structural analysis. Techniques such as X-ray crystallography and computational modeling are employed to elucidate its three-dimensional structure and predict its interactions with biological targets.

The role of adjuvants in enhancing vaccine efficacy has been a topic of considerable research interest. Compounds like N-(6-methoxyquinolin- strong>) provide immune-stimulatory effects that can amplify the body's response to antigens. This approach has shown promise in preclinical studies and may offer new strategies for improving vaccine performance.

The discovery and optimization of novel adjuvants are crucial for advancing vaccine technology. Natural products have long been a source of bioactive compounds with immunomodulatory properties. For instance, extracts from plants like Pteronia incana have been investigated for their adjuvant-like effects.

The synthesis and characterization of novel compounds often require innovative methodologies to overcome synthetic challenges. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled the construction complex molecular architectures with high precision.

The development of new therapeutic agents is a multifaceted process that involves extensive research across multiple disciplines. Computational chemistry plays a pivotal role in predicting the properties and interactions of molecules like N-() - providing insights that guide experimental efforts.